Cas no 922696-79-5 (N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-(ethylsulfanyl)benzamide)

• Product Name: N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-(ethylsulfanyl)benzamide
• CAS No: 922696-79-5
• MF: C₁₉H₁₅N₃OS₂
• MW: 365.47190117836
• CID: 5496844
• Update Time: 2025-10-22

N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-(ethylsulfanyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]-4-ethylsulfanylbenzamide
• N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-(ethylsulfanyl)benzamide

• Inchi： 1S/C19H15N3OS2/c1-2-24-16-9-7-15(8-10-16)18(23)22-19-21-17(12-25-19)14-5-3-13(11-20)4-6-14/h3-10,12H,2H2,1H3,(H,21,22,23)
• InChI Key： DNGGPUNXAWIOOO-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(C#N)C=C2)=CS1)(=O)C1=CC=C(SCC)C=C1

Additional information on N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-(ethylsulfanyl)benzamide

N-4-(4-Cyanophenyl)-1,3-Thiazol-2-Yl-4-(Ethylsulfanyl)Benzamide: A Comprehensive Overview

The compound with CAS No. 922696-79-5, known as N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-(ethylsulfanyl)benzamide, has garnered significant attention in the field of organic chemistry and materials science. This compound is a derivative of benzamide, featuring a thiazole ring and an ethylsulfanyl group, which contribute to its unique chemical properties. The presence of the cyanophenyl group further enhances its reactivity and potential applications in drug design and advanced materials.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry. The thiazole ring, a five-membered heterocycle with sulfur and nitrogen atoms, is known for its stability and ability to participate in various biochemical interactions. In the case of N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-(ethylsulfanyl)benzamide, the thiazole moiety plays a crucial role in modulating the compound's pharmacokinetic properties. Researchers have demonstrated that this compound exhibits promising anti-inflammatory and antioxidant activities, making it a potential candidate for therapeutic applications.

The ethylsulfanyl group attached to the benzamide backbone introduces additional functional diversity. This group not only enhances the compound's solubility but also contributes to its ability to interact with biological targets. Recent advancements in computational chemistry have allowed scientists to model the binding interactions of this compound with various enzymes, providing insights into its mechanism of action. For instance, studies have shown that the cyanophenyl group can act as a hydrogen bond donor or acceptor, facilitating interactions with protein residues.

In terms of synthesis, the preparation of N-4-(4-cyanophenyl)-1,3-thiazol-2-yl-4-(ethylsulfanyl)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thiazole ring through sulfurization reactions and subsequent coupling with the benzamide derivative. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for both academic and industrial applications.

From an environmental perspective, the compound's stability and biodegradability have been evaluated under various conditions. Studies indicate that N-4-(4-cyanophenyl)-1,3-thiazol-2-Yl-benzamide exhibits moderate persistence in aqueous environments, raising considerations for its ecological impact. However, ongoing research is focused on developing greener synthesis pathways and assessing its long-term effects on ecosystems.

Looking ahead, the potential applications of this compound are vast. Its unique combination of functional groups makes it a versatile building block for constructing more complex molecules. For instance, it could serve as a precursor for developing novel pharmaceutical agents or advanced materials with tailored properties. Collaborative efforts between chemists and biologists are expected to unlock new avenues for its utilization in fields such as nanotechnology and biomedicine.

In conclusion, N-4-(4-cyanophenyl)-1,3-thiazol-2-Yl-benzamide (CAS No. 922696-79-X) stands as a testament to the ingenuity of modern organic chemistry. Its intricate structure and versatile properties continue to inspire researchers across disciplines. As advancements in chemical synthesis and computational modeling unfold, this compound is poised to play an increasingly significant role in both academic research and industrial innovation.